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Compound of Interest

Compound Name:

tert-Butyl 2-(4-

bromophenyl)propan-2-

ylcarbamate

CAS No.: 214973-83-8

Cat. No.: B1369847

Get Quote

Welcome to the Technical Support Center for managing reaction exotherms. This resource is

designed for researchers, scientists, and drug development professionals to provide in-depth,

practical guidance on safely scaling up exothermic chemical reactions. The following

troubleshooting guides and frequently asked questions (FAQs) are structured to address

specific issues you may encounter, moving from fundamental principles to actionable solutions.

Section 1: Understanding the Challenge - The "Why"
Behind Exotherm Control
This section addresses the fundamental principles of reaction exotherms and the inherent

challenges of scaling up. A solid understanding of these concepts is the bedrock of safe and

successful process development.

FAQ: What is a reaction exotherm and why is it a major
concern during scale-up?
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An exothermic reaction is a chemical process that releases energy in the form of heat. During

small-scale laboratory experiments, this heat often dissipates easily into the surrounding

environment. However, as you scale up a reaction, the volume of the reaction mixture

increases by the cube of the vessel's radius, while the surface area available for heat transfer

only increases by the square of the radius. This fundamental geometric principle means that

the ability to remove heat becomes progressively less efficient at larger scales.

If the heat generated by the reaction exceeds the rate of heat removal, the reaction

temperature will rise. This
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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